2,5-Cyclohexadiene-1,4-diimine, N,N'-bis((phenylsulfonyl)oxy)-, (1Z,4Z)-

• CAS No.: 18128-13-7
• Molecular Formula: C18H14N2O6S2
• Molecular Weight: 418.4 g/mol
• IUPAC Name: [[4-(benzenesulfonyloxyimino)cyclohexa-2,5-dien-1-ylidene]amino] benzenesulfonate
• InChI: InChI=1S/C18H14N2O6S2/c21-27(22,17-7-3-1-4-8-17)25-19-15-11-13-16(14-12-15)20-26-28(23,24)18-9-5-2-6-10-18/h1-14H
• InChI Key: BZOWZEMYFNPJFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)ON=C2C=CC(=NOS(=O)(=O)C3=CC=CC=C3)C=C2

Description

2,5-Cyclohexadiene-1,4-diimine, N,N’-bis((phenylsulfonyl)oxy)-, (1Z,4Z)- is a complex organic compound characterized by its unique structure and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,5-Cyclohexadiene-1,4-diimine, N,N’-bis((phenylsulfonyl)oxy)-, (1Z,4Z)- typically involves multiple steps, starting from readily available precursors. The process often includes the formation of intermediate compounds, which are then subjected to further reactions to achieve the final product. Specific reaction conditions, such as temperature, pressure, and the use of catalysts, play a crucial role in optimizing the yield and purity of the compound.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and advanced purification techniques. The process is designed to be efficient and cost-effective, ensuring that the compound can be produced in sufficient quantities to meet demand.

Chemical Reactions Analysis

Types of Reactions: 2,5-Cyclohexadiene-1,4-diimine, N,N’-bis((phenylsulfonyl)oxy)-, (1Z,4Z)- undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the presence of specific functional groups within the compound.

Common Reagents and Conditions: Common reagents used in reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as solvent choice and temperature, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield different products compared to reduction or substitution reactions.

Scientific Research Applications

2,5-Cyclohexadiene-1,4-diimine, N,N’-bis((phenylsulfonyl)oxy)-, (1Z,4Z)- has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic pathways. In biology, it may be studied for its potential effects on biological systems. In medicine, researchers explore its potential therapeutic applications. Additionally, the compound has industrial uses, such as in the production of specialized materials.

Mechanism of Action

The mechanism of action of 2,5-Cyclohexadiene-1,4-diimine, N,N’-bis((phenylsulfonyl)oxy)-, (1Z,4Z)- involves its interaction with specific molecular targets. These interactions can trigger a series of biochemical pathways, leading to the compound’s observed effects. Understanding these mechanisms is crucial for developing new applications and optimizing existing ones.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 2,5-Cyclohexadiene-1,4-diimine, N,N’-bis((phenylsulfonyl)oxy)-, (1Z,4Z)- include other derivatives of cyclohexadiene diimines and phenylsulfonyl oxy compounds. These compounds share structural similarities but may differ in their reactivity and applications.

Uniqueness: What sets 2,5-Cyclohexadiene-1,4-diimine, N,N’-bis((phenylsulfonyl)oxy)-, (1Z,4Z)- apart is its specific combination of functional groups and its unique reactivity profile. This makes it particularly valuable for certain applications where other similar compounds may not be as effective.